molecular formula C19H26N2O2 B258937 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine

1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine

Cat. No. B258937
M. Wt: 314.4 g/mol
InChI Key: ZVMFYIULKNKEHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine, also known as CPP, is a chemical compound that belongs to the piperazine family. CPP has been extensively studied for its potential therapeutic applications in various fields of medicine. The purpose of

Mechanism of Action

The precise mechanism of action of 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine is not fully understood. However, it is believed that 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine acts as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine also modulates the activity of the dopamine and glutamate systems in the brain. These effects are thought to underlie the anxiolytic, antidepressant, and antipsychotic effects of 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine.
Biochemical and Physiological Effects:
1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has been shown to have a variety of biochemical and physiological effects. In animal models, 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain. 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. Furthermore, 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has been shown to increase neurogenesis in the hippocampus, which is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine in lab experiments is that it has been extensively studied and characterized. Furthermore, 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has been shown to have consistent effects across different animal models and experimental paradigms. However, one limitation of using 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine in lab experiments is that it has a relatively short half-life and rapid metabolism, which can make it difficult to administer and control the dose.

Future Directions

There are several future directions for research on 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine. One direction is to further elucidate the precise mechanism of action of 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine, including its effects on specific neurotransmitter systems and signaling pathways. Another direction is to investigate the potential therapeutic applications of 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine in humans, including its efficacy and safety in treating psychiatric and neurological disorders. Additionally, future research could explore the potential of 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine as a tool for studying learning and memory in animal models. Finally, future research could investigate the potential of 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine as a treatment for drug addiction and withdrawal in humans.

Synthesis Methods

The synthesis of 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine involves the reaction of 1-benzoylpiperazine with 3-cyclopentylpropanoic acid. The reaction is typically carried out in the presence of a catalyst, such as N,N'-dicyclohexylcarbodiimide (DCC), and a coupling agent, such as N-hydroxysuccinimide (NHS). The resulting product is purified by column chromatography and characterized by various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine, including neuroscience, psychiatry, and pharmacology. 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has also been studied for its potential to enhance learning and memory in rodents. Furthermore, 1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine has been investigated as a potential treatment for drug addiction and withdrawal.

properties

Product Name

1-Benzoyl-4-(3-cyclopentylpropanoyl)piperazine

Molecular Formula

C19H26N2O2

Molecular Weight

314.4 g/mol

IUPAC Name

1-(4-benzoylpiperazin-1-yl)-3-cyclopentylpropan-1-one

InChI

InChI=1S/C19H26N2O2/c22-18(11-10-16-6-4-5-7-16)20-12-14-21(15-13-20)19(23)17-8-2-1-3-9-17/h1-3,8-9,16H,4-7,10-15H2

InChI Key

ZVMFYIULKNKEHF-UHFFFAOYSA-N

SMILES

C1CCC(C1)CCC(=O)N2CCN(CC2)C(=O)C3=CC=CC=C3

Canonical SMILES

C1CCC(C1)CCC(=O)N2CCN(CC2)C(=O)C3=CC=CC=C3

Origin of Product

United States

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